4-(2-Methoxyethoxy)benzene-1,2-diamine

• CAS RN: 54029-78-6
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 4-(2-methoxyethoxy)benzene-1,2-diamine
• InChI: InChI=1S/C9H14N2O2/c1-12-4-5-13-7-2-3-8(10)9(11)6-7/h2-3,6H,4-5,10-11H2,1H3
• InChI Key: QVPUFANJOMCUMA-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC(=C(C=C1)N)N

Description

4-(2-Methoxyethoxy)benzene-1,2-diamine is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 11 g. of 2-nitro-5-(2-methoxyethoxy) aniline, 220 ml. of methanol, 460 ml. of water, 40 g. sodium carbonate and 60 g. sodium hydrosulfite is refluxed for 15 minutes. The solution is concentrated, diluted with water and extracted with chloroform. Evaporation of the chloroform leaves 1,2-diamino-4-(2-methoxyethoxy) benzene as an oil, sufficiently pure for the next step.